Cas no 67603-46-7 (N-STEAROYL-L-CYSTEINE)

• Product Name: N-STEAROYL-L-CYSTEINE
• CAS No: 67603-46-7
• MF: C₂₁H₄₁NO₃S
• MW: 387.620145559311
• CID: 826532
• PubChem ID: 46782939
• Update Time: 2025-10-05

N-STEAROYL-L-CYSTEINE Chemical and Physical Properties

Names and Identifiers

• N-STEAROYL-L-CYSTEINE
• LogP
• (2R)-2-(octadecanoylamino)-3-sulfanylpropanoic acid
• SCHEMBL2352872
• 67603-50-3
• Stearoyl-L-cysteine
• 67603-46-7
• DB-255835

• Inchi： 1S/C21H41NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)22-19(18-26)21(24)25/h19,26H,2-18H2,1H3,(H,22,23)(H,24,25)/t19-/m0/s1
• InChI Key： VJUDNRUDRQLCDX-IBGZPJMESA-N
• SMILES： SC[C@@H](C(=O)O)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 387.28100
• Monoisotopic Mass: 387.281
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 7.9

Experimental Properties

• Density: 0.993g/cm3
• Melting Point: 84-86°C
• Boiling Point: 549.516ºC at 760 mmHg
• Flash Point: 286.137ºC
• Refractive Index: 1.488
• PSA: 105.20000
• LogP: 6.13800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives